Methyl 5-chloro-4-oxothiochromane-8-carboxylate

• Molecular Formula: C11H9ClO3S
• Molecular Weight: 256.71 g/mol
• IUPAC Name: methyl 5-chloro-4-oxo-2,3-dihydrothiochromene-8-carboxylate
• InChI: InChI=1S/C11H9ClO3S/c1-15-11(14)6-2-3-7(12)9-8(13)4-5-16-10(6)9/h2-3H,4-5H2,1H3
• InChI Key: GASBELHJVPQOKM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=C(C=C1)Cl)C(=O)CCS2

Description

Methyl 5-chloro-4-oxothiochromane-8-carboxylate is a useful research compound. Its molecular formula is C11H9ClO3S and its molecular weight is 256.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 70° C., 50 g (0.18 mol) of methyl 2-(2-hydroxycarbonyleth-1-yl)thio-4-chlorobenzoate were added to 500 g of polyphosphoric acid, and the mixture was stirred for a further 30 minutes. The reaction mixture was then stirred into water and the resulting precipitate was filtered off with suction and dried. This gave 41.1 g (88%) of methyl 5-chloro-4-oxothiochromane-8-carboxylate.